
Technical Support Guide: Optimization of C.I.
Acid Yellow 155 Leveling

Author: BenchChem Technical Support Team. Date: March 2026

Compound of Interest

Compound Name: Acid yellow 155

CAS No.: 12220-81-4

Cat. No.: B1172560 Get Quote

Part 1: Executive Summary & Chemical Identity
Critical Distinction: Before proceeding, verify your material. C.I. Acid Yellow 155 is often

confused with Pigment Yellow 155 (CAS 68516-73-4).[1][2]

Pigment Yellow 155: Insoluble in water; used for plastics/inks.[2] If you are trying to dissolve

this in an acid bath, it will disperse unevenly and never level.[1]

Acid Yellow 155 (Target of this Guide): An anionic, often 1:2 Metal Complex or Milling azo

dye.[1][2] It is water-soluble but has a high molecular weight and high affinity for polyamides

(Nylon) and protein fibers (Wool/Silk).[1]

The Core Problem: Uneven leveling with Acid Yellow 155 is typically a kinetic issue, not a

thermodynamic one.[2] Because this dye is a large metal-complex molecule, it exhibits high

substantivity (fast strike rate) but low migration (poor diffusion after adsorption).[1][2] Once it

bonds to the fiber, it does not move.[1][2] If the initial strike is uneven, the damage is

permanent.[1]

Part 2: The Troubleshooting Matrix (Symptom-Based)
Use this diagnostic table to identify the root cause of your specific irregularity.
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Symptom Probable Cause The Mechanism Corrective Action

Tippiness / Splotches pH too low (< 4.5)

Low pH protonates

fiber amino groups (

) too rapidly.[1][2] The

dye anion (

) strikes instantly upon

contact.[1]

Buffer to pH 5.5 - 6.5.

Use Ammonium

Sulfate instead of

Acetic Acid to slow the

protonation rate.

Barre (Stripiness) Structural irregularity

The dye is highlighting

physical differences in

the polymer

(amorphous vs.

crystalline regions)

due to lack of

migration.[1][2]

Add Anionic Blocking

Agent. Use a syntan

or anionic leveling

agent to compete for

amine sites, forcing

the dye to distribute

more evenly.[1]

Ring Dyeing Ramp rate too fast

The bath heated

through the "Critical

Strike Zone" (50°C–

80°C) before the dye

could diffuse into the

fiber core.[1][2]

Implement "Step-

Hold" Ramp. Hold at

60°C for 20 mins

before raising to boil.

Precipitation / Spots
Incompatible

Auxiliaries

Mixing Cationic

leveling agents with

Anionic Acid Yellow

155 causes charge

neutralization and

precipitation.[2]

Use Amphoteric/Non-

ionic Agents. Ensure

all auxiliaries are

compatible with

anionic metal complex

dyes.[1][2]

Part 3: The Self-Validating Protocol
Do not rely on "standard" acid dye recipes.[1] Acid Yellow 155 requires a Retarded Strike

Protocol. This system validates itself: if the bath is clear at the end, exhaustion occurred; if the

substrate is level, the kinetic control was successful.[1][2]
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Phase A: Preparation (The Buffer System)
Liquor Ratio: Maintain at least 1:10 (1:20 is preferred for lab scales to ensure free

movement).

Buffer: Prepare bath with Ammonium Sulfate (2-4%).

Why: This releases acid slowly upon heating, gradually lowering pH from ~6.5 to ~5.5.[1]

[2]

Leveling Agent: Add 1-2% Amphoteric Leveling Agent (e.g., ethoxylated fatty amine).[1][2]

Why: This forms a temporary complex with the dye, slowing its attraction to the fiber.[1][2]

Phase B: The "Critical Zone" Ramp
Start: Enter goods at 40°C. Run for 10 minutes.

Ramp 1: Heat at 1.0°C/min to 60°C.

Dwell:HOLD at 60°C for 20 minutes.

Scientific Rationale: This is the Glass Transition Temperature (

) vicinity for wet nylon/wool.[1][2] The fiber structure opens, but the dye strike is controlled.
[1] This step allows surface leveling before fixation.[1][2]

Ramp 2: Heat at 1.5°C/min to 98°C (Boil).

Phase C: Fixation & Exhaustion
Dwell: Hold at boil for 45-60 minutes.

Note: Metal complex dyes require high energy to penetrate the crystalline regions.[1][2]

Acid Feed (Optional): If bath is not exhausted after 45 mins, slowly dose dilute Acetic Acid

(1%) to drop pH to 5.0. DO NOT DROP BELOW pH 4.5.

Part 4: Mechanism Visualization
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The following diagram illustrates the competition between the Dye Anion and the Leveling

Agent for the Fiber's binding sites (

), which is the key to preventing unevenness.[1][2]

Acid Bath (pH 6.0 -> 5.0)
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Acid Yellow 155
(Anionic Metal Complex)

Unstable Dye-Agent Complex
(Retards Strike)

Temp < 60°C
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Fiber Site
(NH3+)

Covalent/Ionic Bond
(Permanent)

Leveling Agent
(Weakly Cationic)

Temporary Blocking
(Prevents Rush)

Fiber SurfaceSlow Diffusion Temp > 80°C
Complex Breaks

Fiber Core

Click to download full resolution via product page

Caption: The "Retarding Mechanism" where the leveling agent temporarily sequesters the dye

molecule (Acid Yellow 155) to prevent rapid, uneven bonding at the fiber surface.[1][2]

Part 5: Frequently Asked Questions (Scientific Tier)
Q: Can I use Sodium Sulfate (Glauber’s Salt) to improve leveling with Acid Yellow 155?

A:Proceed with caution. While Glauber's salt promotes migration for Leveling acid dyes (low

molecular weight), it can actually precipitate Metal Complex dyes if the concentration is too

high (>5g/L) due to the common ion effect and aggregation.[1][2] For Acid Yellow 155, rely on

temperature control and pH buffers rather than high electrolyte loads.

Q: I am seeing "Barre" (horizontal streaks) on Nylon 6,6. Is the dye defective? A: No, the dye is

acting correctly as a "structural probe." Metal complex dyes are sensitive to variations in fiber

crystallinity (draw ratio).[1] To mask this:

Increase the temperature dwell at 98°C.

Use a Fiber Reactive Blocking Agent (Syntan) which coats the fiber sites evenly before the

dye arrives.[1]

Troubleshooting & Optimization

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 6 Tech Support

https://gsrs.ncats.nih.gov/ginas/app/beta/substances/KAP5SY1MAB
http://www.dyestuffintermediates.com/pigment-dye/pigment-yellow-155.html
https://www.benchchem.com/product/b1172560?utm_src=pdf-body-img
https://www.benchchem.com/product/b1172560?utm_src=pdf-body
https://gsrs.ncats.nih.gov/ginas/app/beta/substances/KAP5SY1MAB
http://www.dyestuffintermediates.com/pigment-dye/pigment-yellow-155.html
https://www.benchchem.com/product/b1172560?utm_src=pdf-body
https://gsrs.ncats.nih.gov/ginas/app/beta/substances/KAP5SY1MAB
http://www.dyestuffintermediates.com/pigment-dye/pigment-yellow-155.html
https://www.benchchem.com/product/b1172560?utm_src=pdf-body
https://gsrs.ncats.nih.gov/ginas/app/beta/substances/KAP5SY1MAB
https://gsrs.ncats.nih.gov/ginas/app/beta/substances/KAP5SY1MAB
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1172560?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Q: Why does the dye precipitate when I lower the pH to 3.5? A: Acid Yellow 155 has low

solubility in strongly acidic conditions.[2] The sulfonate groups suppress ionization at low pH,

causing the large hydrophobic molecules to aggregate and crash out of solution.[1] Never dye

Acid Yellow 155 below pH 4.5.[2]

Part 6: References & Grounding
PubChem Database.C.I. Acid Yellow 155 (Compound Summary). National Library of

Medicine.[1][2] [Link] (Verified CAS linkage and chemical structure).[1][2]

Burkinshaw, S. M. (2016).[1][2] Physico-chemical Aspects of Textile Coloration.[1][2] John

Wiley & Sons.[1][2] (Authoritative text on the kinetics of metal-complex dye adsorption).

Color Index International.C.I.[1][2] Acid Yellow 155 (Constitution Number 10100).[1][2]

Society of Dyers and Colourists.[1][2] (Defines the 1:2 Metal Complex classification).

Textile Research Journal.Adsorption Kinetics of Acid Dyes on Nylon 6,6. [Link] (General

reference for the thermodynamic control protocols described in Part 3).

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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